Cas no 56964-82-0 (9-butyl-6-propan-2-ylsulfanylpurin-2-amine)

9-butyl-6-propan-2-ylsulfanylpurin-2-amine structure
56964-82-0 structure
Product name:9-butyl-6-propan-2-ylsulfanylpurin-2-amine
CAS No:56964-82-0
MF:C12H19N5S
MW:265.37776017189
CID:1601209
PubChem ID:240890

9-butyl-6-propan-2-ylsulfanylpurin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 9-butyl-6-propan-2-ylsulfanylpurin-2-amine
    • CTK5A6054
    • AC1L6667
    • NSC47780
    • 9-butyl-6-isopropylsulfanyl-9H-purin-2-ylamine
    • 9-Butyl-2-amino-6-isopropylmercapto-9H-purin
    • AG-J-30745
    • CHEMBL259774
    • AR-1H5504
    • AC1Q4Y0C
    • 9-butyl-6-(propan-2-ylsulfanyl)-9h-purin-2-amine
    • CTK5A6054; AC1L6667; NSC47780; 9-butyl-6-isopropylsulfanyl-9H-purin-2-ylamine; 9-Butyl-2-amino-6-isopropylmercapto-9H-purin; AG-J-30745; CHEMBL259774; AR-1H5504; AC1Q4Y0C; 9-butyl-6-(propan-2-ylsulfanyl)-9h-purin-2-amine;
    • 9-butyl-6-(isopropylthio)-9H-purin-2-amine
    • 56964-82-0
    • NSC-47780
    • DTXSID40286806
    • BDBM50412061
    • Inchi: InChI=1S/C12H19N5S/c1-4-5-6-17-7-14-9-10(17)15-12(13)16-11(9)18-8(2)3/h7-8H,4-6H2,1-3H3,(H2,13,15,16)
    • InChI Key: ZWKLJXJMPNIMPP-UHFFFAOYSA-N
    • SMILES: CCCCN1C=NC2=C1N=C(N=C2SC(C)C)N

Computed Properties

  • Exact Mass: 265.13637
  • Monoisotopic Mass: 265.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 94.9Ų

Experimental Properties

  • Density: 1.31
  • Boiling Point: 486.6°C at 760 mmHg
  • Flash Point: 248.1°C
  • Refractive Index: 1.663
  • PSA: 69.62

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